Cas no 1804872-76-1 (3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone)
3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone is a fluorinated aromatic ketone derivative with significant utility in synthetic organic chemistry. Its key structural features include two trifluoromethyl groups and a bromine substituent on the acetophenone backbone, enhancing its reactivity and versatility as an intermediate. The presence of electron-withdrawing trifluoromethyl groups improves electrophilic character, facilitating nucleophilic substitution and cross-coupling reactions. The bromine moiety further enables functionalization via metal-catalyzed transformations, such as Suzuki or Heck couplings. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are sought after for their metabolic stability and lipophilicity. Its well-defined reactivity profile makes it a reliable building block for complex molecule synthesis.
1804872-76-1 structure
Product Name:3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone
CAS No:1804872-76-1
MF:C10H5BrF6O
MW:335.040523290634
CID:4976630
Update Time:2025-10-23
3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone
-
- Inchi： 1S/C10H5BrF6O/c1-4(18)5-2-6(9(12,13)14)8(7(11)3-5)10(15,16)17/h2-3H,1H3
- InChI Key： BBKIVZLMSZGMHY-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(C)=O)=CC(C(F)(F)F)=C1C(F)(F)F
Computed Properties
- Exact Mass: 333.94280 g/mol
- Monoisotopic Mass: 333.94280 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 335.04
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1
3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017608-1g |
3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone |
1804872-76-1 | 97% | 1g |
1,445.30 USD | 2021-06-25 |
3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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